Cas no 1494797-39-5 (ethyl 3-(ethoxyamino)butanoate)

• Product Name: ethyl 3-(ethoxyamino)butanoate
• CAS No: 1494797-39-5
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 4602295
• PubChem ID: 64974245
• Update Time: 2025-06-12

ethyl 3-(ethoxyamino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(ethoxyamino)butanoate
• Butanoic acid, 3-(ethoxyamino)-, ethyl ester

• Inchi： 1S/C8H17NO3/c1-4-11-8(10)6-7(3)9-12-5-2/h7,9H,4-6H2,1-3H3
• InChI Key： HJWIBXQTIRMVNY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(NOCC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-(ethoxyamino)butanoate

Comprehensive Analysis of Ethyl 3-(ethoxyamino)butanoate (CAS No. 1494797-39-5): Properties, Applications, and Industry Trends

Ethyl 3-(ethoxyamino)butanoate (CAS No. 1494797-39-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of butanoic acid, this ester-amine hybrid features an ethoxyamino functional group, which contributes to its reactivity and potential as a building block in synthetic chemistry. The compound's CAS registry number (1494797-39-5) serves as a critical identifier for researchers navigating chemical databases and regulatory documentation.

Recent studies highlight the growing demand for ethyl 3-(ethoxyamino)butanoate in medicinal chemistry, particularly in the development of prodrug formulations. Its bifunctional nature allows for controlled release mechanisms, addressing key challenges in drug delivery systems—a topic frequently searched in AI-driven drug discovery platforms. The compound's ester-amine synergy also makes it valuable for creating pH-sensitive materials, aligning with current trends in smart material engineering and sustainable chemistry solutions.

From a synthetic perspective, CAS 1494797-39-5 demonstrates remarkable versatility in nucleophilic substitution reactions. Laboratories optimizing green synthesis protocols often explore this compound as a safer alternative to traditional amination agents. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it suitable for precision applications. These quality attributes respond to frequent search queries about high-purity specialty chemicals and batch-to-batch consistency in research compounds.

The compound's physicochemical properties—including its moderate water solubility and optimal partition coefficient—have sparked interest in formulation science. Researchers investigating bioavailability enhancement strategies often reference its balanced lipophilicity profile. Furthermore, its stability under ambient conditions addresses common concerns about compound degradation during storage, a frequent pain point discussed in laboratory management forums.

Industrial applications of ethyl 3-(ethoxyamino)butanoate extend to flavor and fragrance intermediates, where its structural motifs contribute to novel olfactory profiles. This intersects with booming market trends in sustainable aroma chemicals, as evidenced by increased search volumes for eco-friendly fragrance ingredients. The compound's regulatory compliance status in major markets makes it particularly attractive for manufacturers navigating REACH and FDA requirements.

Emerging research suggests potential applications in polymer modification, where the ethoxyamino moiety could enable new crosslinking mechanisms. This aligns with industry searches for next-generation adhesives and self-healing materials. Analytical chemists emphasize the importance of proper spectroscopic characterization when working with this compound, as its unique proton environment presents both challenges and opportunities in structural elucidation.

Quality control protocols for CAS 1494797-39-5 typically involve rigorous impurity profiling, addressing growing concerns about process-related contaminants in fine chemicals. The compound's synthetic route optimization remains an active area of investigation, with recent publications exploring catalytic amination methods to improve yield and sustainability—topics frequently queried in academic search engines.

From a commercial standpoint, ethyl 3-(ethoxyamino)butanoate occupies a niche position in the specialty chemicals market. Procurement specialists often search for reliable suppliers of this material, emphasizing the need for comprehensive technical data sheets and safety documentation. The compound's pricing reflects its high-value application potential rather than bulk commodity status, making it a focus of supply chain optimization discussions.

Future research directions may explore the compound's role in bioconjugation chemistry, particularly for protein labeling applications. Its reactive sites offer possibilities for creating multifunctional linkers, a hot topic in biopharmaceutical development. As analytical techniques advance, new insights into the compound's stereoelectronic effects may unlock additional applications in asymmetric synthesis.

Environmental fate studies of 1494797-39-5 indicate favorable biodegradation characteristics, responding to increased scrutiny of chemical persistence in ecosystems. This positions the compound favorably in discussions about green chemistry metrics and environmental impact assessments. Researchers consistently emphasize proper waste handling procedures despite its relatively benign environmental profile.